Cas no 346442-46-4 (1-(3-Nitrobenzyl)-1H-indole-2,3-dione)

• Product Name: 1-(3-Nitrobenzyl)-1H-indole-2,3-dione
• CAS No: 346442-46-4
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• MDL: MFCD00684400
• CID: 3083247
• PubChem ID: 1719768
• Update Time: 2025-10-16

1-(3-Nitrobenzyl)-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-benzyl)-1H-indole-2,3-dione
• CHEMBL1543770
• SCHEMBL18954440
• 1-(3-nitrobenzyl)-1H-indole-2,3-dione
• CS-0332709
• AG-690/09906022
• 1-[(3-nitrophenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione
• MFCD00684400
• 1-(3-Nitrobenzyl)indoline-2,3-dione
• H34968
• 346442-46-4
• SMR000226088
• LS-08403
• MLS000703850
• CCG-280268
• 1-[(3-nitrophenyl)methyl]indole-2,3-dione
• ALBB-025193
• HMS2587N17
• 1-({3-nitrophenyl}methyl)-1H-indole-2,3-dione
• 1H-indole-2,3-dione, 1-[(3-nitrophenyl)methyl]-
• AKOS000245100
• 1-(3-Nitrobenzyl)-1H-indole-2,3-dione

• MDL： MFCD00684400
• Inchi： 1S/C15H10N2O4/c18-14-12-6-1-2-7-13(12)16(15(14)19)9-10-4-3-5-11(8-10)17(20)21/h1-8H,9H2
• InChI Key： VTCUAJNKKBKMFZ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 282.06405680Da
• Monoisotopic Mass: 282.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.2Ų

Additional information on 1-(3-Nitrobenzyl)-1H-indole-2,3-dione

1-(3-Nitrobenzyl)-1H-indole-2,3-dione: A Comprehensive Overview

1-(3-Nitrobenzyl)-1H-indole-2,3-dione (CAS No. 346442-46-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, including as a lead compound for drug discovery and as a tool for understanding biological processes.

The molecular formula of 1-(3-Nitrobenzyl)-1H-indole-2,3-dione is C₁₅H₉N₃O₃, and it has a molecular weight of 275.25 g/mol. The compound features a nitrobenzyl group attached to an indole-2,3-dione scaffold, which imparts unique chemical and biological properties. The indole-2,3-dione core is known for its ability to form stable complexes with various metal ions, making it a valuable scaffold in coordination chemistry.

In recent years, the study of 1-(3-Nitrobenzyl)-1H-indole-2,3-dione has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anticancer properties. For instance, studies have demonstrated that 1-(3-Nitrobenzyl)-1H-indole-2,3-dione can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, 1-(3-Nitrobenzyl)-1H-indole-2,3-dione has also shown promise in cancer research. Several studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

The structural versatility of 1-(3-Nitrobenzyl)-1H-indole-2,3-dione makes it an attractive candidate for further chemical modifications. Researchers have explored the synthesis of various derivatives by introducing different functional groups at various positions on the indole scaffold. These modifications have led to the development of compounds with enhanced potency and selectivity for specific biological targets. For example, the introduction of hydroxyl or amino groups has been shown to improve the solubility and bioavailability of the compound.

In addition to its direct biological activities, 1-(3-Nitrobenzyl)-1H-indole-2,3-dione has also been used as a tool for studying protein-protein interactions and enzyme inhibition. The ability to form stable complexes with metal ions makes it useful in probing the role of metal ions in biological processes. For instance, studies have utilized this compound to investigate the coordination chemistry of metalloenzymes and their involvement in catalytic reactions.

The synthesis of 1-(3-Nitrobenzyl)-1H-indole-2,3-dione typically involves multi-step procedures that include the formation of the indole core and subsequent functionalization with the nitrobenzyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader application in both academic research and industrial settings.

In conclusion, 1-(3-Nitrobenzyl)-1H-indole-2,3-dione (CAS No. 346442-46-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding complex biological processes and developing new therapeutic agents. As research continues to uncover new insights into its properties and applications, 1-(3-Nitrobenzyl)-1H-indole-2,3-dione is likely to remain at the forefront of scientific inquiry in the coming years.